Cas no 16331-64-9 (Ethanol, ion(1-) (9CI))

Ethanol, ion(1-) (9CI) structure

Product Name:Ethanol, ion(1-) (9CI)

CAS No:16331-64-9

Molecular Formula:C₂H₅O-

Molecular Weight:45.0605

CID:142541

PubChem ID:119440

Ethanol, ion(1-) (9CI) Properties

Names and Identifiers

- Ethanol, ion(1-) (9CI)
- 1-Hydroxyethyl radical
- 1-hydroxyethyl
- Ethanol, ion(1-)
- Ethanol, ion(1-) (VAN)
- ethanolate
- Ethyl alcohol radical
- Hydroxyethyl free radical
- HHFAWKCIHAUFRX-UHFFFAOYSA-N
- 16331-64-9
- Q27123176
- CHEBI:52092
- Ethoxide
- DTXSID60167567
- ethanol at
- ethoxy anion
- +Expand
- InChIKey： HHFAWKCIHAUFRX-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H5O/c1-2-3/h2H2,1H3/q-1
- SMILES： CC[O-]

Computed Properties

Exact Mass: 46.04188
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 45.034039779g/mol
Heavy Atom Count: 3
Complexity: 2.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 23.1Å²

Experimental Properties

PSA: 20.23

Ethanol, ion(1-) (9CI) Related Literature

1. Hydroxyl radical-induced oligomerization of ethylene in deoxygenated aqueous solution

Turan S?ylemez,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1980 391
2. An efficient buffer-mediated control between free radical substitution and proton-coupled electron transfer: dehalogenation of iodoethane by the α-hydroxyethyl radical in aqueous solution

Ivan Ljubi?,Brunislav Matasovi?,Marija Bonifa?i? Phys. Chem. Chem. Phys. 2013 15 18001
3. Interaction of halide and pseudohalide lons with the triplet state of 1-nitronaphthalene. Effect of acidity: a flash photolysis study

Luis J. A. Martins,M. Mendes M. M. Fernandes,Terence J. Kemp,Sebasti?o J. Formosinho,Jo?o S. Branco J. Chem. Soc. Faraday Trans. 1991 87 3617
4. Imaging H abstraction dynamics in crossed molecular beams: Cl + ROH reactions

Musahid Ahmed,Darcy S. Peterka,Arthur G. Suits Phys. Chem. Chem. Phys. 2000 2 861
5. Selective oxidation of sacrificial ethanol over TiO2-based photocatalysts during water splitting

Haiqiang Lu,Jianghong Zhao,Li Li,Liming Gong,Jianfeng Zheng,Lexi Zhang,Zhijian Wang,Jian Zhang,Zhenping Zhu Energy Environ. Sci. 2011 4 3384
6. Phototransformation of 5-nitro-2-furaldehyde in aqueous solution. A laser flash photolysis and product analysis study

Luis J. A. Martins,Jo?o M. M. Ferreira Photochem. Photobiol. Sci. 2017 16 721
7. The dehydrogenation of ethanol in dilute aqueous solution photosensitised by benzophenones

Peter Green,William A. Green,Anthony Harriman,Marie-Claude Richoux,Pedatsur Neta J. Chem. Soc. Faraday Trans. 1 1988 84 2109
8. Reactions of OH and NO radicals with 1,1-dichloroethylene in argon matrices. FTIR and theoretical studies

Adriana Olbert-Majkut,Zofia Mielke Phys. Chem. Chem. Phys. 2006 8 4773
9. An EPR study on the radiolysis of isolated ethanol molecules in solid argon and xenon: matrix control of radiation-induced generation of radicals in cryogenic media

Pavel V. Zasimov,Elizaveta V. Sanochkina,Daniil A. Tyurin,Vladimir I. Feldman Phys. Chem. Chem. Phys. 2023 25 4624
10. The β-hydroxyethyl radical as a model system for two-pathway electroreduction in the presence of proton donors

Alexander G. Krivenko,Alexander S. Kotkin,Vladimir A. Kurmaz Mendeleev Commun. 1998 8 56

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